7-hydroxy-1,2,3,4-tetrahydro-8H-pyrido[1,2-a]pyrazin-8-one

• IUPAC Name: 7-hydroxy-1,2,3,4-tetrahydropyrido[1,2-a]pyrazin-8-one
• InChI: InChI=1S/C8H10N2O2/c11-7-3-6-4-9-1-2-10(6)5-8(7)12/h3,5,9,12H,1-2,4H2
• InChI Key: CMCOXGSXVHEXAC-UHFFFAOYSA-N
• Canonical SMILES: C1CN2C=C(C(=O)C=C2CN1)O
• Molecular Formula: C8H10N2O2
• Molecular Weight: 166.18 g/mol

Description

“7-hydroxy-1,2,3,4-tetrahydro-8H-pyrido[1,2-a]pyrazin-8-one” is a chemical compound with the molecular formula C8H10N2O2. It has a molecular weight of 166.18. The IUPAC name for this compound is 7-hydroxy-1,2,3,4-tetrahydro-8H-pyrido[1,2-a]pyrazin-8-one.

Molecular Structure Analysis

The molecular structure of this compound can be represented by the SMILES notation: O=C1C(O)=CN2C(CNCC2)=C1. This notation provides a way to represent the structure of the compound in a textual format.

Physical And Chemical Properties Analysis

This compound is a powder at room temperature. It has a predicted density of 1.39±0.1 g/cm3. The predicted boiling point is 350.8±42.0 °C.

Scientific Research Applications

Chemical Synthesis and Derivatives

• Pyridone Analogues of Tetrahydroisoquinolines and Protoberberines : Research has shown the synthesis of pyrido[1,2-a]piperazines and N-methyl derivatives, including compounds related to 7-hydroxy-1,2,3,4-tetrahydro-8H-pyrido[1,2-a]pyrazin-8-one. These were formed by condensation of carbonyl compounds with mimosine and mimosinamine, leading to pyridone analogues of tetrahydroprotoberberine caseadine (Richards & Hofmann, 1978).

• Electrochemical Reduction Properties : Studies on the electrochemical reduction of pyrido[2,3-b]pyrazines have shown the formation of 1,4-dihydro derivatives, which can isomerize into 1,2-, 3,4-, or 5,8-dihydro compounds. These findings are significant in understanding the electrochemical properties of derivatives of 7-hydroxy-1,2,3,4-tetrahydro-8H-pyrido[1,2-a]pyrazin-8-one (Armand, Chekir, & Pinson, 1978).

Pharmacological Applications

• Xylogranatinin - A Pyrido[1,2-a]pyrazine Alkaloid : The isolation of xylogranatinin, a new pyrido[1,2-a]pyrazine alkaloid from the fruit of the Chinese mangrove Xylocarpus granatum, represents the discovery of a natural product with potential pharmacological properties (Zhou, Wu, & Zou, 2007).

• Ligand-Receptor Interactions : Research on pyrrolo and pyrido analogues of the cardiotonic agent 7-hydroxycyclindole suggests that these compounds, including 7-hydroxy-1,2,3,4-tetrahydro-8H-pyrido[1,2-a]pyrazin-8-one, may function as H-bond acceptors in ligand-receptor interactions. This has implications for understanding their pharmacological activities (Dionne, Humber, Asselin, McQuillan, & Treasurywala, 1986).

Other Applications

• **Synthesisof Alkyl 7-Hydroxy-1-oxo-1,2,3,4-tetrahydropyrrolo[1,2-a]pyrazine-8-carboxylates**: An efficient method for synthesizing alkyl 7-hydroxy-1-oxo-1,2,3,4-tetrahydropyrrolo[1,2-a]pyrazine-8-carboxylate derivatives has been developed. This synthesis involves a one-pot, three-component reaction and is notable for its ease of handling, purification, and good yields, demonstrating its potential in various chemical synthesis applications (Alizadeh, Hossein Abadi, & Ghanbaripour, 2014).

• Antibacterial Activity of Quinolone Derivatives : A study on the synthesis of 7-(1,2,3,4-tetrahydropyrrolo[1,2-a]pyrazin-7-yl) quinolones, closely related to 7-hydroxy-1,2,3,4-tetrahydro-8H-pyrido[1,2-a]pyrazin-8-one, revealed notable antibacterial activity against ciprofloxacin-resistant clinical isolates of Streptococcus pneumoniae. This highlights the potential of these compounds in developing new antibacterial agents (Zhu, Marinelli, Goldschmidt, Foleno, Hilliard, Bush, & Macielag, 2009).